Cas no 84263-22-9 (3,3-Dimethyl-3,4-dihydro-2H-1,4-benzothiazine)
84263-22-9 structure
Product Name:3,3-Dimethyl-3,4-dihydro-2H-1,4-benzothiazine
CAS No:84263-22-9
MF:C10H13NS
MW:179.2819211483
CID:2804952
PubChem ID:12904718
Update Time:2025-04-21
3,3-Dimethyl-3,4-dihydro-2H-1,4-benzothiazine Chemical and Physical Properties
Names and Identifiers
-
- 3,3-Dimethyl-3,4-dihydro-2H-1,4-benzothiazine
- DTXSID80512616
- SCHEMBL38579
- RWYIKYWUOWLWHZ-UHFFFAOYSA-N
- 84263-22-9
- 3,3-dimethyl-2,3-dihydro-4H-1,4-benzothiazine
-
- Inchi: 1S/C10H13NS/c1-10(2)7-12-9-6-4-3-5-8(9)11-10/h3-6,11H,7H2,1-2H3
- InChI Key: RWYIKYWUOWLWHZ-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2NC(C)(C)C1
Computed Properties
- Exact Mass: 179.07687059g/mol
- Monoisotopic Mass: 179.07687059g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 37.3Ų
3,3-Dimethyl-3,4-dihydro-2H-1,4-benzothiazine Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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